4-(N,N-Bis(2-cyanoethyl)sulfamoyl)-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide
4-(N,N-Bis(2-cyanoethyl)sulfamoyl)-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide
Brand Name:
Vulcanchem
CAS No.:
459154-58-6
VCID:
VC0375111
InChI:
InChI=1S/C25H25N7O5S2/c1-18-17-19(2)29-25(28-18)31-38(34,35)22-11-7-21(8-12-22)30-24(33)20-5-9-23(10-6-20)39(36,37)32(15-3-13-26)16-4-14-27/h5-12,17H,3-4,15-16H2,1-2H3,(H,30,33)(H,28,29,31)
SMILES:
CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCC#N)CCC#N)C
Molecular Formula:
C25H25N7O5S2
Molecular Weight:
567.6g/mol
4-(N,N-Bis(2-cyanoethyl)sulfamoyl)-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide
CAS No.: 459154-58-6
Main Products
VCID: VC0375111
Molecular Formula: C25H25N7O5S2
Molecular Weight: 567.6g/mol
| CAS No. | 459154-58-6 |
|---|---|
| Product Name | 4-(N,N-Bis(2-cyanoethyl)sulfamoyl)-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide |
| Molecular Formula | C25H25N7O5S2 |
| Molecular Weight | 567.6g/mol |
| IUPAC Name | 4-[bis(2-cyanoethyl)sulfamoyl]-N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide |
| Standard InChI | InChI=1S/C25H25N7O5S2/c1-18-17-19(2)29-25(28-18)31-38(34,35)22-11-7-21(8-12-22)30-24(33)20-5-9-23(10-6-20)39(36,37)32(15-3-13-26)16-4-14-27/h5-12,17H,3-4,15-16H2,1-2H3,(H,30,33)(H,28,29,31) |
| Standard InChIKey | SYEMQLIMRHFNDB-UHFFFAOYSA-N |
| SMILES | CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCC#N)CCC#N)C |
| Canonical SMILES | CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCC#N)CCC#N)C |
| PubChem Compound | 1562046 |
| Last Modified | Nov 11 2021 |
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